Cas no 157870-23-0 (Benzonitrile,2-ethyl-4-formyl-)

• Product name: Benzonitrile,2-ethyl-4-formyl-
• CAS No: 157870-23-0
• MF: C₁₀H₉NO
• MW: 159.18456
• CID: 107925
• PubChem ID: 45083998

Benzonitrile,2-ethyl-4-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-ethyl-4-formyl-
• 2-Ethyl-4-formylbenzonitrile
• Benzonitrile, 2-ethyl-4-formyl- (9CI)
• 157870-23-0
• DTXSID901309353
• SCHEMBL13571237
• CS-0196312

• MDL： MFCD18826264
• Inchi： InChI=1S/C10H9NO/c1-2-9-5-8(7-12)3-4-10(9)6-11/h3-5,7H,2H2,1H3
• InChI Key： UTQBMMHWMITXDX-UHFFFAOYSA-N
• SMILES： CCC1=C(C=CC(=C1)C=O)C#N

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• PSA: 40.86